N-benzyl-3-[(2-chlorophenoxy)methyl]benzamide

• IUPAC Name: N-benzyl-3-[(2-chlorophenoxy)methyl]benzamide
• InChI: InChI=1S/C21H18ClNO2/c22-19-11-4-5-12-20(19)25-15-17-9-6-10-18(13-17)21(24)23-14-16-7-2-1-3-8-16/h1-13H,14-15H2,(H,23,24)
• InChI Key: UFQMBENFRXQILR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=CC=CC(=C2)COC3=CC=CC=C3Cl
• Molecular Formula: C21H18ClNO2
• Molecular Weight: 351.8 g/mol

Description

N-benzyl-3-[(2-chlorophenoxy)methyl]benzamide is an organic compound with the molecular formula C21H18ClNO2 and a molecular weight of 351.82612 g/mol . This compound is characterized by the presence of a benzyl group, a chlorophenoxy group, and a benzamide moiety. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-benzyl-3-[(2-chlorophenoxy)methyl]benzamide typically involves the reaction of 3-[(2-chlorophenoxy)methyl]benzoic acid with benzylamine. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) under anhydrous conditions . The reaction mixture is stirred at room temperature for several hours until the formation of the desired product is complete.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-benzyl-3-[(2-chlorophenoxy)methyl]benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions using agents such as lithium aluminum hydride (LiAlH4) can convert the amide group to an amine.

Substitution: The chlorophenoxy group can undergo nucleophilic substitution reactions with nucleophiles like amines or thiols to form new derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or basic medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide (NaOH).

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Amines.

Substitution: New derivatives with substituted nucleophiles.

Scientific Research Applications

N-benzyl-3-[(2-chlorophenoxy)methyl]benzamide has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and antiproliferative effects.

Medicine: Explored for its potential therapeutic applications, including as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-benzyl-3-[(2-chlorophenoxy)methyl]benzamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to antiproliferative effects . Additionally, the compound’s structure allows it to interact with cellular membranes, potentially affecting membrane integrity and function.

Comparison with Similar Compounds

Similar Compounds

• N-benzyl-3-[(2-fluorophenoxy)methyl]benzamide
• N-benzyl-3-[(2-bromophenoxy)methyl]benzamide
• N-benzyl-3-[(2-methylphenoxy)methyl]benzamide

Uniqueness

N-benzyl-3-[(2-chlorophenoxy)methyl]benzamide is unique due to the presence of the chlorophenoxy group, which imparts distinct chemical and biological properties. Compared to its analogs with different substituents (e.g., fluorine, bromine, or methyl groups), the chlorine atom in the chlorophenoxy group can influence the compound’s reactivity, binding affinity, and overall biological activity.